Cas no 16311-47-0 (3-(chloromethyl)-1,2,5-thiadiazole)

• Product Name: 3-(chloromethyl)-1,2,5-thiadiazole
• CAS No: 16311-47-0
• MF: C₃H₃ClN₂S
• MW: 134.587317705154
• MDL: MFCD19233211
• CID: 1346172
• PubChem ID: 15405452
• Update Time: 2025-04-20

3-(chloromethyl)-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole, 3-(chloromethyl)-
• 3-(chloromethyl)-1,2,5-thiadiazole
• 16311-47-0
• EN300-259888
• 4-chloromethyl-2,1,3-thiadiazole
• AKOS006382448
• AT12132
• SCHEMBL5838536

• MDL： MFCD19233211
• Inchi： 1S/C3H3ClN2S/c4-1-3-2-5-7-6-3/h2H,1H2
• InChI Key： VXDWULIDECASCQ-UHFFFAOYSA-N
• SMILES： ClCC1C=NSN=1

Computed Properties

• Exact Mass: 133.97069
• Monoisotopic Mass: 133.9705470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles